N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide

• IUPAC Name: N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C13H16ClNO3S/c14-8-13(16)15(9-11-4-2-1-3-5-11)12-6-7-19(17,18)10-12/h1-5,12H,6-10H2
• InChI Key: AFXOINVVLIRMFU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C13H16ClNO3S
• Molecular Weight: 301.79 g/mol

Description

N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide (N-BCA) is a synthetic organic compound that has been used in scientific research since the early 2000s. It has been studied for its biochemical and physiological effects, as well as its ability to be used in laboratory experiments.

Scientific Research Applications

Analgesic Activity Research

Research on acetamide derivatives, including those structurally similar to the compound , has demonstrated their potential analgesic properties. For instance, Kaplancıklı et al. (2012) synthesized some acetamide derivatives and investigated their analgesic activities, finding that these compounds showed significant decrease in acetic acid-induced writhing responses and increase in hot-plate and tail-clip latencies in mice without affecting motor coordination (Kaplancıklı et al., 2012).

Photovoltaic Efficiency and Ligand Protein Interactions

Another study explored the photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs. Mary et al. (2020) synthesized compounds and evaluated their potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency and free energy of electron injection. Molecular docking studies also indicated that these compounds had binding affinity with Cyclooxygenase 1 (COX1), suggesting potential biological activity (Mary et al., 2020).

Antitumor and Antibacterial Activities

Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and screened them for antitumor activity against various human tumor cell lines. Two compounds showed considerable anticancer activity against some cancer cell lines, highlighting the potential of acetamide derivatives in antitumor research (Yurttaş et al., 2015). Additionally, Ramalingam et al. (2019) synthesized acetamide derivatives with antibacterial activity, suggesting the utility of such compounds in developing new antibacterial agents (Ramalingam et al., 2019).